Cas no 74838-73-6 (5,8,10,14,17-Eicosapentaenoicacid, 12-hydroxy-)

• Product Name: 5,8,10,14,17-Eicosapentaenoicacid, 12-hydroxy-
• CAS No: 74838-73-6
• MF: C₂₀H₃₀O₃
• MW: 318.450406551361
• CID: 567789
• PubChem ID: 6443433
• Update Time: 2025-04-19

5,8,10,14,17-Eicosapentaenoicacid, 12-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 5,8,10,14,17-Eicosapentaenoicacid, 12-hydroxy-
• 12-hydroxy-5,8,10,14,17-eicospentaenoic acid
• (5E,8E,10E,14E,17E)-12-hydroxyicosa-5,8,10,14,17-pentaenoic acid
• (+/-)12-HEPE
• SCHEMBL16797496
• ()12-HEPE
• 5,8,10,14,17-Eicosapentaenoic acid, 12-hydroxy-
• 74838-73-6
• 12-Hep

• Inchi： 1S/C20H30O3/c1-2-3-4-5-10-13-16-19(21)17-14-11-8-6-7-9-12-15-18-20(22)23/h3-4,7-11,13-14,17,19,21H,2,5-6,12,15-16,18H2,1H3,(H,22,23)/b4-3-,9-7-,11-8-,13-10-,17-14+
• InChI Key： MCRJLMXYVFDXLS-QGQBRVLBSA-N
• SMILES： CC/C=C\C/C=C\CC(/C=C/C=C\C/C=C\CCCC(=O)O)O

Computed Properties

• Exact Mass: 318.2196
• Monoisotopic Mass: 318.219495
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 13
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 5
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5
• XLogP3: 4.5

Experimental Properties

• Density: 0.997
• Boiling Point: 488°C at 760 mmHg
• Flash Point: 263.1°C
• Refractive Index: 1.526
• PSA: 57.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Hydroxyeicosapentaenoic acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Eicosanoids Hydroxyeicosapentaenoic acids